Cas no 2171613-80-0 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid
• CAS No: 2171613-80-0
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 5952432
• PubChem ID: 165539327
• Update Time: 2025-05-25

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid
• 2171613-80-0
• 5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}oxolane-2-carboxylic acid
• EN300-1510413

• Inchi： 1S/C26H30N2O7/c1-33-13-12-22(24(29)27-14-16-10-11-23(35-16)25(30)31)28-26(32)34-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-23H,10-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： BUQKGBVHNXXWTM-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CCC1CNC(C(CCOC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 123Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid

Introduction to 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171613-80-0)

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171613-80-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promise in the development of novel therapeutic agents, particularly in the context of targeting complex biological pathways and disease mechanisms.

The molecular structure of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid incorporates several key functional groups that contribute to its reactivity and biological relevance. The presence of a fluoren-9-ylmethyl moiety provides a hydrophobic anchor, enhancing the compound's solubility in lipophilic environments, while the methoxycarbonyl group serves as a protecting group for the amino functionality. The 4-methoxybutanamidomethyl segment introduces a flexible alkyl chain that can modulate interactions with biological targets, and the oxolane ring adds rigidity to the overall structure, potentially improving binding affinity.

Recent advancements in medicinal chemistry have highlighted the importance of such structurally complex molecules in drug discovery. The fluoren-9-ylmethyl part of this compound is particularly noteworthy, as it has been shown to enhance metabolic stability and bioavailability in several drug candidates. This feature is especially relevant in the development of long-acting pharmaceuticals, where sustained circulation and reduced degradation are critical.

Moreover, the methoxycarbonyl group in 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid plays a crucial role in modulating reactivity during synthetic processes. It can be selectively removed under mild acidic conditions, allowing for further derivatization of the amino group. This versatility makes the compound a valuable intermediate in the synthesis of more complex peptidomimetics and protease inhibitors, which are essential in treating a wide range of diseases, including cancer and inflammatory disorders.

The 4-methoxybutanamidomethyl moiety contributes to the compound's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This segment can be tailored to optimize binding affinity by adjusting its length or substituents, making it a powerful tool for rational drug design. In particular, amide-based scaffolds have been extensively studied for their role in modulating enzyme activity and receptor binding, with several successful drugs on the market derived from similar structural motifs.

The incorporation of an oxolane ring into 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid provides additional structural rigidity, which can improve pharmacokinetic properties such as oral bioavailability and tissue distribution. Oxolane rings are known to enhance metabolic stability by resisting hydrolysis under physiological conditions, making them an attractive feature for drug candidates that require prolonged circulation.

In recent years, there has been growing interest in using computational methods to predict the biological activity of complex molecules like 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid. Advanced molecular modeling techniques, including molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to elucidate how these compounds interact with their targets at an atomic level. These insights have led to more efficient synthetic strategies and improved drug design processes.

One particularly exciting area of research involves using 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid as a starting material for developing novel protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, including signal transduction, protein degradation, and blood clotting. Inhibiting specific proteases has been highly successful in treating diseases such as HIV/AIDS (e.g., HIV protease inhibitors) and cancer (e.g., matrix metalloproteinase inhibitors). The unique structural features of this compound make it an excellent candidate for designing next-generation protease inhibitors with improved selectivity and efficacy.

Another promising application lies in its potential use as an intermediate for synthesizing kinase inhibitors. Kinases are enzymes that phosphorylate other proteins, playing a key role in regulating cellular processes such as cell growth, differentiation, and survival. Dysregulation of kinase activity is implicated in numerous diseases, including cancer. By leveraging the versatile functional groups present in 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid, researchers can design molecules that specifically target aberrant kinases involved in disease pathogenesis.

The development of new therapeutic agents often requires careful optimization of both potency and selectivity. The structural features of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid, including its fluorenylmethyl anchor, methoxycarbonyl protecting group, methoxybutanamide moiety, and oxolane ring, provide ample opportunities for fine-tuning these properties through structural modifications or derivatization strategies.

In conclusion,5-{2-({(9H-fluoren-9-ylmethoxycarbonyl) amino}-4-methoxybutanamidomethyl) oxolane - 2 - carboxylic acid (CAS No. 2171613 - 80 - 0) represents a significant advancement in pharmaceutical chemistry with its multifaceted structural features offering diverse applications across multiple therapeutic areas. Its unique combination of hydrophobicity provided by the fluorenylmethyl group metabolic stability enhanced by the oxolane ring flexibility modulated by the methoxybutanamide segment makes it an invaluable asset for ongoing drug discovery efforts aimed at addressing complex diseases.